Cas no 25812-76-4 (4H-1,2,4-Triazole,4-methyl-3-(methylthio)-5-phenyl-)

• Product Name: 4H-1,2,4-Triazole,4-methyl-3-(methylthio)-5-phenyl-
• CAS No: 25812-76-4
• MF: C₁₀H₁₁N₃S
• MW: 205.279440164566
• CID: 255181
• PubChem ID: 213226
• Update Time: 2025-04-19

4H-1,2,4-Triazole,4-methyl-3-(methylthio)-5-phenyl- Chemical and Physical Properties

Names and Identifiers

• 4H-1,2,4-Triazole,4-methyl-3-(methylthio)-5-phenyl-
• 4-METHYL-3-(METHYLTHIO)-5-PHENYL-4H-1,2,4-TRIAZOLE
• 4-methyl-3-methylsulfanyl-5-phenyl-1,2,4-triazole
• 3-Phenyl-4-methyl-5-methylmercapto-1,2,4-triazol
• 4-methyl-3-phenyl-5-methylthio-4H-1,2,4-triazole
• 4-Methyl-5-methylthio-3-phenyl-1,2,4-triazol
• CCG-47151
• BRN 0168782
• BAS 02170817
• SCHEMBL974759
• Maybridge3_007348
• YQMPWJBMMZNZRK-UHFFFAOYSA-N
• FT-0619025
• 5-26-03-00266 (Beilstein Handbook Reference)
• 25812-76-4
• Z20253877
• SR-01000616175-2
• DTXSID10180468
• CHEMBL28041
• 1H-1,2,4-Triazole, 4-methyl-3-(methylthio)-5-phenyl-
• 4-Methyl-3-(methylthio)-5-phenyl-1H-1,2,4-triazole
• SMR000011118
• HMS1451N22
• 4-methyl-3-methylsulfanyl-5-phenyl-1, 2, 4-triazole
• AKOS005203002
• 4-Methyl-3-methylsulfanyl-5-phenyl-4H-[1,2,4]triazole
• MLS000074735
• IDI1_018735
• BRD-K04502413-001-07-2
• HMS2491C22

• Inchi： 1S/C10H11N3S/c1-13-9(11-12-10(13)14-2)8-6-4-3-5-7-8/h3-7H,1-2H3
• InChI Key： YQMPWJBMMZNZRK-UHFFFAOYSA-N
• SMILES： S(C)C1=NN=C(C2C=CC=CC=2)N1C

Computed Properties

• Exact Mass: 205.06700
• Monoisotopic Mass: 205.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 56Ų

Experimental Properties

• Density: 1.21
• Boiling Point: 387.9°C at 760 mmHg
• Flash Point: 188.4°C
• Refractive Index: 1.639
• PSA: 56.01000
• LogP: 2.20400